N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide

• IUPAC Name: (Z)-N-(2-fluoro-5-nitrophenyl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C13H9FN2O4/c14-11-5-3-9(16(18)19)8-12(11)15-13(17)6-4-10-2-1-7-20-10/h1-8H,(H,15,17)/b6-4-
• InChI Key: FROAUCBLDFYRRR-XQRVVYSFSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Isomeric SMILES: C1=COC(=C1)/C=C\C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C13H9FN2O4
• Molecular Weight: 276.22 g/mol

Description

N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide, also known as FNAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. FNAA is a small molecule that exhibits unique physicochemical properties, making it an attractive candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide involves the inhibition of various enzymes, including cathepsin B, cathepsin L, and cruzain, by binding to the active site of the enzymes. This results in the inhibition of the enzymatic activity, leading to the suppression of various pathological conditions, including cancer, inflammation, and parasitic infections. This compound has also been shown to exhibit antiviral activity by inhibiting viral replication and entry into host cells.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects, including the inhibition of enzymatic activity, suppression of cancer cell growth, and reduction of inflammation. This compound has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, this compound has been shown to exhibit antiviral activity by inhibiting viral replication and entry into host cells.

Advantages and Limitations for Lab Experiments

N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide has several advantages for lab experiments, including its small size, which makes it easy to synthesize and purify. This compound also exhibits potent inhibitory activity against various enzymes and has been shown to exhibit antiviral, anti-inflammatory, and neuroprotective effects. However, this compound has some limitations, including its low solubility in water, which makes it difficult to use in aqueous environments. This compound also exhibits cytotoxicity at high concentrations, which limits its use in cell-based assays.

Future Directions

N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide has great potential for future research and development. Future studies could focus on optimizing the synthesis method of this compound to improve its yield and purity. Furthermore, future studies could investigate the structure-activity relationship of this compound to identify more potent and selective inhibitors of various enzymes. Future studies could also focus on the development of novel drug delivery systems for this compound to improve its solubility and bioavailability. Finally, future studies could investigate the potential of this compound as a therapeutic agent for various pathological conditions, including cancer, inflammation, and parasitic infections.

Synthesis Methods

N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide can be synthesized using various methods, including the reaction of 2-fluoro-5-nitroaniline with 2-furylacrylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a yellow solid, which can be purified using column chromatography. The purity of this compound can be confirmed using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-(2-fluoro-5-nitrophenyl)-3-(2-furyl)acrylamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including cathepsin B, cathepsin L, and cruzain, which are involved in various pathological conditions, including cancer, inflammation, and parasitic infections. This compound has also been shown to exhibit antiviral activity against various viruses, including Dengue virus and Zika virus. Furthermore, this compound has been shown to exhibit anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.